2beta,16beta-Bis(piperidin-1-yl)-5alpha-androstane-3alpha,17beta-diyl diacetate
2beta,16beta-Bis(piperidin-1-yl)-5alpha-androstane-3alpha,17beta-diyl diacetate
Brand Name:
Vulcanchem
CAS No.:
13529-31-2
VCID:
VC0152141
InChI:
InChI=1S/C33H54N2O4/c1-22(36)38-30-19-24-11-12-25-26(33(24,4)21-29(30)35-17-9-6-10-18-35)13-14-32(3)27(25)20-28(31(32)39-23(2)37)34-15-7-5-8-16-34/h24-31H,5-21H2,1-4H3/t24-,25+,26-,27-,28-,29-,30-,31-,32-,33-/m0/s1
SMILES:
CC(=O)OC1CC2CCC3C(C2(CC1N4CCCCC4)C)CCC5(C3CC(C5OC(=O)C)N6CCCCC6)C
Molecular Formula:
C₃₃H₅₄N₂O₄
Molecular Weight:
542.8 g/mol
2beta,16beta-Bis(piperidin-1-yl)-5alpha-androstane-3alpha,17beta-diyl diacetate
CAS No.: 13529-31-2
Reference Standards
VCID: VC0152141
Molecular Formula: C₃₃H₅₄N₂O₄
Molecular Weight: 542.8 g/mol
CAS No. | 13529-31-2 |
---|---|
Product Name | 2beta,16beta-Bis(piperidin-1-yl)-5alpha-androstane-3alpha,17beta-diyl diacetate |
Molecular Formula | C₃₃H₅₄N₂O₄ |
Molecular Weight | 542.8 g/mol |
IUPAC Name | [(2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-17-acetyloxy-10,13-dimethyl-2,16-di(piperidin-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
Standard InChI | InChI=1S/C33H54N2O4/c1-22(36)38-30-19-24-11-12-25-26(33(24,4)21-29(30)35-17-9-6-10-18-35)13-14-32(3)27(25)20-28(31(32)39-23(2)37)34-15-7-5-8-16-34/h24-31H,5-21H2,1-4H3/t24-,25+,26-,27-,28-,29-,30-,31-,32-,33-/m0/s1 |
Standard InChIKey | CSXHRHGXNQSNQW-ZZZJANDJSA-N |
Isomeric SMILES | CC(=O)O[C@H]1C[C@@H]2CC[C@@H]3[C@@H]([C@]2(C[C@@H]1N4CCCCC4)C)CC[C@]5([C@H]3C[C@@H]([C@@H]5OC(=O)C)N6CCCCC6)C |
SMILES | CC(=O)OC1CC2CCC3C(C2(CC1N4CCCCC4)C)CCC5(C3CC(C5OC(=O)C)N6CCCCC6)C |
Canonical SMILES | CC(=O)OC1CC2CCC3C(C2(CC1N4CCCCC4)C)CCC5(C3CC(C5OC(=O)C)N6CCCCC6)C |
Synonyms | 2β,16β-Dipiperidino-5α-androstane-3α,17β-diol Diacetate (Ester) (8CI); (2β,3α,5α,16β,17β)-2,16-di-1-Piperidinyl-androstane-3,17-diol Diacetate (Ester); (2β,3α,5α,16β,17β)-2,16-Bispiperidino-3,17-diacetoxy-5-androstane; 2β,16β-Dipiperidino-5α-androsta |
PubChem Compound | 14029441 |
Last Modified | Nov 11 2021 |
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